Cas no 391212-33-2 (O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine)

• Product Name: O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine
• CAS No: 391212-33-2
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 1501288
• PubChem ID: 23398497
• Update Time: 2025-10-19

O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• Hydroxylamine, O-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl]-
• O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine
• NLZHQLVOVPSWEJ-UHFFFAOYSA-N
• EN300-1987811
• SCHEMBL220983
• O-[2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethyl]hydroxylamine
• O-(2,2-dimethyl-[1,3]dioxolan-4-ylethyl)-hydroxylamine
• 391212-33-2

• Inchi： 1S/C7H15NO3/c1-7(2)9-5-6(11-7)3-4-10-8/h6H,3-5,8H2,1-2H3
• InChI Key： NLZHQLVOVPSWEJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1CCON

Computed Properties

• Exact Mass: 161.10525
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine

Recent Advances in the Application of O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine (CAS: 391212-33-2) in Chemical Biology and Pharmaceutical Research

O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine (CAS: 391212-33-2) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel glycosidase inhibitors and glycoconjugate-based therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for N-oxyamine-linked glycoconjugates, which show promise as targeted drug delivery systems. The researchers utilized the protected diol functionality of 391212-33-2 to achieve selective conjugation with various therapeutic agents while maintaining biological activity. This approach significantly improved the pharmacokinetic properties of the resulting conjugates, with enhanced stability against enzymatic degradation observed in in vitro models.

In the field of enzyme inhibition, recent work has explored the use of O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine derivatives as transition-state mimics for glycosidase enzymes. A 2024 Nature Chemical Biology publication reported the development of highly selective inhibitors for cancer-associated glycosidases using this scaffold. The study revealed that modifications at the hydroxylamine moiety of 391212-33-2 could fine-tune inhibitor specificity, opening new avenues for targeted cancer therapies.

The compound's application in PROTAC (Proteolysis Targeting Chimera) technology has also gained attention. Researchers at several pharmaceutical companies have incorporated 391212-33-2 derivatives into heterobifunctional molecules designed to target disease-relevant proteins for degradation. Early-stage results suggest these molecules exhibit improved cell permeability and target engagement compared to traditional PROTAC designs, potentially addressing one of the major challenges in this therapeutic modality.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine and its derivatives. A 2023 Organic Process Research & Development article described a scalable, chromatography-free synthesis of 391212-33-2 with improved yield and purity, addressing previous manufacturing challenges. This development is particularly significant for enabling larger-scale biological evaluations and potential clinical translation.

Looking forward, the unique chemical properties of 391212-33-2 continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into antibody-drug conjugates with improved stability profiles and the development of novel imaging probes for glycosidase activity in vivo. As the understanding of this compound's potential deepens, it is expected to play an increasingly important role in bridging chemical synthesis with biological applications in pharmaceutical development.